Cas no 2138546-57-1 (4-chloro-N-(1-imino-1-oxo-1lambda6-thiolan-3-yl)-N-methylbutanamide)

4-Chloro-N-(1-imino-1-oxo-1λ⁶-thiolan-3-yl)-N-methylbutanamide is a specialized sulfoximine derivative exhibiting unique reactivity due to its sulfonyl imine and chloroalkylamide functional groups. This compound is of interest in synthetic organic chemistry, particularly in the development of sulfur-containing heterocycles and as a potential intermediate for bioactive molecules. The presence of the sulfoximine moiety enhances stability while allowing selective functionalization, making it valuable for constructing complex molecular architectures. Its chloroalkyl chain offers further derivatization opportunities, enabling cross-coupling or nucleophilic substitution reactions. Researchers may explore its utility in medicinal chemistry or agrochemical applications, leveraging its structural features for targeted modifications. Proper handling is advised due to its reactive functional groups.
4-chloro-N-(1-imino-1-oxo-1lambda6-thiolan-3-yl)-N-methylbutanamide structure
2138546-57-1 structure
Product Name:4-chloro-N-(1-imino-1-oxo-1lambda6-thiolan-3-yl)-N-methylbutanamide
CAS No:2138546-57-1
MF:C9H17ClN2O2S
MW:252.761480093002
CID:6526304
PubChem ID:165743042
Update Time:2025-05-20

4-chloro-N-(1-imino-1-oxo-1lambda6-thiolan-3-yl)-N-methylbutanamide Chemical and Physical Properties

Names and Identifiers

    • EN300-1155482
    • 4-chloro-N-(1-imino-1-oxo-1lambda6-thiolan-3-yl)-N-methylbutanamide
    • 2138546-57-1
    • Inchi: 1S/C9H17ClN2O2S/c1-12(9(13)3-2-5-10)8-4-6-15(11,14)7-8/h8,11H,2-7H2,1H3
    • InChI Key: GKJSGSYUPPKCGG-UHFFFAOYSA-N
    • SMILES: ClCCCC(N(C)C1CCS(C1)(=N)=O)=O

Computed Properties

  • Exact Mass: 252.0699267g/mol
  • Monoisotopic Mass: 252.0699267g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 339
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 69.6Ų

4-chloro-N-(1-imino-1-oxo-1lambda6-thiolan-3-yl)-N-methylbutanamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1155482-0.05g
4-chloro-N-(1-imino-1-oxo-1lambda6-thiolan-3-yl)-N-methylbutanamide
2138546-57-1
0.05g
$1344.0 2023-06-09
Enamine
EN300-1155482-0.1g
4-chloro-N-(1-imino-1-oxo-1lambda6-thiolan-3-yl)-N-methylbutanamide
2138546-57-1
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$1408.0 2023-06-09
Enamine
EN300-1155482-0.25g
4-chloro-N-(1-imino-1-oxo-1lambda6-thiolan-3-yl)-N-methylbutanamide
2138546-57-1
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$1472.0 2023-06-09
Enamine
EN300-1155482-0.5g
4-chloro-N-(1-imino-1-oxo-1lambda6-thiolan-3-yl)-N-methylbutanamide
2138546-57-1
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$1536.0 2023-06-09
Enamine
EN300-1155482-1.0g
4-chloro-N-(1-imino-1-oxo-1lambda6-thiolan-3-yl)-N-methylbutanamide
2138546-57-1
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$1599.0 2023-06-09
Enamine
EN300-1155482-2.5g
4-chloro-N-(1-imino-1-oxo-1lambda6-thiolan-3-yl)-N-methylbutanamide
2138546-57-1
2.5g
$3136.0 2023-06-09
Enamine
EN300-1155482-5.0g
4-chloro-N-(1-imino-1-oxo-1lambda6-thiolan-3-yl)-N-methylbutanamide
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$4641.0 2023-06-09
Enamine
EN300-1155482-10.0g
4-chloro-N-(1-imino-1-oxo-1lambda6-thiolan-3-yl)-N-methylbutanamide
2138546-57-1
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$6882.0 2023-06-09

4-chloro-N-(1-imino-1-oxo-1lambda6-thiolan-3-yl)-N-methylbutanamide Related Literature

Additional information on 4-chloro-N-(1-imino-1-oxo-1lambda6-thiolan-3-yl)-N-methylbutanamide

Comprehensive Overview of 4-chloro-N-(1-imino-1-oxo-1lambda6-thiolan-3-yl)-N-methylbutanamide (CAS No. 2138546-57-1)

4-chloro-N-(1-imino-1-oxo-1lambda6-thiolan-3-yl)-N-methylbutanamide (CAS No. 2138546-57-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique thiolane and butanamide structure, is often explored for its potential applications in drug development and enzyme inhibition studies. Researchers are particularly interested in its sulfoximine moiety, which contributes to its distinctive chemical properties and reactivity.

The compound's CAS number 2138546-57-1 serves as a critical identifier in chemical databases, ensuring precise tracking and regulatory compliance. Its molecular formula and structural features make it a valuable candidate for studying protein-ligand interactions and metabolic pathways. In recent years, the demand for such high-purity intermediates has surged, driven by advancements in targeted therapy and precision medicine.

One of the most searched questions related to this compound is: "What are the applications of 4-chloro-N-(1-imino-1-oxo-1lambda6-thiolan-3-yl)-N-methylbutanamide in drug discovery?" Current research highlights its role as a building block for designing novel enzyme inhibitors, particularly in oncology and neurology. Its chloro and methyl substituents enhance its binding affinity, making it a promising scaffold for small-molecule therapeutics.

Another trending topic is the synthetic routes for CAS 2138546-57-1. Chemists are optimizing green chemistry protocols to reduce waste and improve yield, aligning with the global push for sustainable synthesis. The compound's stability under various conditions is also a focal point, as it impacts storage and handling in industrial settings.

From a commercial perspective, suppliers of 4-chloro-N-(1-imino-1-oxo-1lambda6-thiolan-3-yl)-N-methylbutanamide emphasize its high purity (>98%) and batch consistency, which are crucial for preclinical studies. The compound is often listed under research chemicals or pharmaceutical intermediates in catalogs, catering to academic and industrial labs alike.

In summary, CAS No. 2138546-57-1 represents a versatile tool in modern chemistry, bridging gaps between organic synthesis and biomedical applications. Its growing relevance in drug design and mechanistic studies underscores the need for continued exploration and innovation in this field.

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